4-chlorobenzyl 2-bromobenzoate

• IUPAC Name: (4-chlorophenyl)methyl 2-bromobenzoate
• InChI: InChI=1S/C14H10BrClO2/c15-13-4-2-1-3-12(13)14(17)18-9-10-5-7-11(16)8-6-10/h1-8H,9H2
• InChI Key: FXHJZWWVZKLHGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC2=CC=C(C=C2)Cl)Br
• Molecular Formula: C14H10BrClO2
• Molecular Weight: 325.58 g/mol

Description

4-chlorobenzyl 2-bromobenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties, including its ability to interact with various biological systems. In

Scientific Research Applications

4-chlorobenzyl 2-bromobenzoate has been studied extensively for its potential applications in scientific research. One major area of research is its use as a probe for studying protein-protein interactions. This compound can be used to label specific amino acid residues in proteins, which allows researchers to study the interactions between proteins in a variety of biological systems.

Mechanism of Action

The mechanism of action of 4-chlorobenzyl 2-bromobenzoate is not fully understood. However, it is believed that this compound interacts with specific amino acid residues in proteins, which can lead to changes in protein conformation and function. This interaction can be used to study the dynamics of protein-protein interactions in various biological systems.
Biochemical and Physiological Effects
4-chlorobenzyl 2-bromobenzoate has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase. Additionally, it has been shown to interact with specific receptors in the brain, which can lead to changes in neurotransmitter release and neuronal activity.

Advantages and Limitations for Lab Experiments

One major advantage of using 4-chlorobenzyl 2-bromobenzoate in lab experiments is its ability to selectively label specific amino acid residues in proteins. This allows researchers to study the interactions between proteins in a variety of biological systems. However, one major limitation of using this compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment.

Future Directions

There are many potential future directions for research on 4-chlorobenzyl 2-bromobenzoate. One area of research is the development of new labeling techniques using this compound. Additionally, this compound could be used to study the interactions between specific proteins in various disease states, which could lead to the development of new therapeutics. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion
In conclusion, 4-chlorobenzyl 2-bromobenzoate is a unique chemical compound that has many potential applications in scientific research. Its ability to selectively label specific amino acid residues in proteins makes it a valuable tool for studying protein-protein interactions in a variety of biological systems. However, careful handling and disposal procedures must be followed to ensure the safety of researchers and the environment. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-chlorobenzyl 2-bromobenzoate involves the reaction of 4-chlorobenzyl alcohol with 2-bromobenzoic acid in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be purified using various techniques such as recrystallization or column chromatography.